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Compound of Interest

(5-Bromo-2-fluorophenyl)
Compound Name:
(cyclopropyl)methanone

Cat. No.: B577640

Technical Guide: (5-Bromo-2-fluorophenyl)
(cyclopropyl)methanone

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an overview of the key physicochemical properties of (5-Bromo-

2-fluorophenyl)(cyclopropyl)methanone, a compound of interest in synthetic chemistry and
drug discovery.

Physicochemical Properties

The fundamental molecular characteristics of (5-Bromo-2-fluorophenyl)
(cyclopropyl)methanone are summarized below.

Property Value Reference
Molecular Formula C10H8BrFO [1]
Molecular Weight 243.07 g/mol [1]
CAS Number 1222368-75-3 [1]

Experimental Protocols
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Detailed experimental protocols for the synthesis or use of (5-Bromo-2-fluorophenyl)
(cyclopropyl)methanone are not available in the provided search results. For specific
applications, researchers should consult relevant scientific literature and patents.

Molecular Structure

The structural representation of (5-Bromo-2-fluorophenyl)(cyclopropyl)methanone is
depicted below, illustrating the connectivity of the atoms.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of (5-Bromo-2-
fluorophenyl)(cyclopropyl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577640#molecular-weight-and-formula-of-5-bromo-2-
fluorophenyl-cyclopropyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b577640#molecular-weight-and-formula-of-5-bromo-2-fluorophenyl-cyclopropyl-methanone
https://www.benchchem.com/product/b577640#molecular-weight-and-formula-of-5-bromo-2-fluorophenyl-cyclopropyl-methanone
https://www.benchchem.com/product/b577640#molecular-weight-and-formula-of-5-bromo-2-fluorophenyl-cyclopropyl-methanone
https://www.benchchem.com/product/b577640#molecular-weight-and-formula-of-5-bromo-2-fluorophenyl-cyclopropyl-methanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

